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Compound of Interest

Compound Name: Palladium (II) acetate

Cat. No.: B2978051 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core chemical and structural

characteristics of the trimeric form of Palladium (II) acetate. It is intended to be a valuable

resource for researchers, scientists, and professionals in drug development who utilize this

versatile catalyst in their work.

Core Structure and Bonding
Palladium (II) acetate, in its most common and stable form, exists as a trimeric molecule with

the formula [Pd(O₂CCH₃)₂]₃. The structure consists of an equilateral triangle of palladium

atoms.[1][2] Each pair of palladium atoms is bridged by two acetate groups, resulting in a D₃

symmetry.[2][3] This arrangement leads to an approximately square planar coordination

geometry for each palladium atom. The initial characterization of this trimeric structure was

accomplished through single-crystal X-ray diffraction by A. C. Skapski and M. L. Smart in 1970.

[1][2]

The bridging acetate ligands adopt a "butterfly" conformation. While the palladium atoms form a

nearly equilateral triangle, the Pd-Pd distances, ranging from 3.105 Å to 3.203 Å, are too long

for any significant metal-metal bonding.[4]
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The following tables summarize the key crystallographic and structural parameters for trimeric

palladium (II) acetate, based on the foundational work of Skapski and Smart.

Table 1: Crystal and Unit Cell Data

Parameter Value

Crystal System Monoclinic

Space Group P2₁/n

a 16.799 Å

b 29.482 Å

c 8.287 Å

β 92.27°

Volume 4101 Å³

Z 4

Table 2: Selected Interatomic Distances and Angles

Parameter Value

Bond Lengths

Pd-Pd ~3.15 Å (average)

Angles

O-Pd-O Varies

Pd-O-C Varies

Note: A more detailed table of bond lengths and angles is not readily available in the initial

publications. For precise computational modeling, consulting the original crystallographic

information file (CIF) is recommended.
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Experimental Protocols
Synthesis of Trimeric Palladium (II) Acetate
The most common laboratory synthesis of trimeric palladium (II) acetate involves the reaction

of palladium sponge with glacial acetic acid and a small amount of nitric acid, which acts as an

oxidant.[1][5] A critical aspect of this synthesis is the avoidance of common impurities, namely

the mixed nitrito-acetate complex, Pd₃(OAc)₅(NO₂), and an insoluble polymeric form of

palladium (II) acetate.[1][5]

Materials:

Palladium sponge (1 mol equivalent)

Glacial acetic acid

Concentrated nitric acid

Procedure:

A suspension of palladium sponge in glacial acetic acid is heated to reflux.

A small amount of concentrated nitric acid is carefully added to the refluxing mixture. The

color of the solution will change as the palladium dissolves.

To prevent the formation of the nitrito-acetate impurity, a slow stream of nitrogen gas should

be bubbled through the reaction mixture to remove nitrogen oxides as they are formed.[5][6]

The reaction is typically continued until all the palladium sponge has dissolved.

The resulting solution is then cooled to allow the trimeric palladium (II) acetate to crystallize.

The crystals are collected by filtration, washed with a small amount of glacial acetic acid, and

then a non-polar solvent like hexane to remove residual acetic acid.

The product is dried under vacuum.

Purification
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Recrystallization is the primary method for purifying trimeric palladium (II) acetate. A suitable

solvent for recrystallization is glacial acetic acid. The crude product is dissolved in a minimum

amount of hot glacial acetic acid, and the solution is allowed to cool slowly to form high-purity

crystals.

Characterization
The identity and purity of the synthesized trimeric palladium (II) acetate should be confirmed

by spectroscopic methods.

Table 3: Spectroscopic Data for Trimeric Palladium (II) Acetate

Technique Solvent/Matrix Peak Position(s) Assignment

¹H NMR CDCl₃ (anhydrous) ~2.07 ppm (singlet)
Acetate methyl

protons

¹³C NMR Solid-state ~180 ppm, ~24 ppm
Carbonyl and methyl

carbons of acetate

FTIR
KBr pellet or Nujol

mull
~1605 cm⁻¹ (ν_as)

Asymmetric C=O

stretch of bridging

acetate

~1432 cm⁻¹ (ν_s)

Symmetric C=O

stretch of bridging

acetate

~1333 cm⁻¹ CH₃ bending vibration

Note: The presence of water in the NMR solvent can lead to the appearance of multiple signals

due to hydrolysis products.[6] The FTIR stretching frequencies are characteristic of a bridging

carboxylate group.[7][8]
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Caption: Ball-and-stick representation of the trimeric structure of Palladium (II) acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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